![molecular formula C13H23NO2 B2920053 Tert-butyl 6-azaspiro[3.5]nonane-7-carboxylate CAS No. 2287262-49-9](/img/structure/B2920053.png)
Tert-butyl 6-azaspiro[3.5]nonane-7-carboxylate
Description
Tert-butyl 6-azaspiro[3.5]nonane-7-carboxylate, also known as 2-Oxo-7-azaspiro[3.5]nonane-7-carboxylate tert-butyl ester , is an organic compound with the molecular formula C13H21NO3 . It is a unique chemical used in various fields of research .
Synthesis Analysis
The synthesis of Tert-butyl 6-azaspiro[3.5]nonane-7-carboxylate can be achieved from 4‑hydroxypiperidine‑1‑carboxylic acid tert-butyl ester . This compound is first converted to 4‑vinylpiperidine‑1‑carboxylic acid tert-butyl ester, which then reacts with trichloroacetyl chloride to yield the final product .Molecular Structure Analysis
The molecular structure of this compound is characterized by a spirocyclic core, which consists of a seven-membered ring fused to a five-membered ring . The seven-membered ring contains a nitrogen atom and a carbonyl group, while the five-membered ring contains a nitrogen atom .Chemical Reactions Analysis
As a reagent, Tert-butyl 6-azaspiro[3.5]nonane-7-carboxylate is used in the synthesis of various other compounds . For instance, it is used in the preparation of diaminopyrimidines as EGFR inhibitors .Physical And Chemical Properties Analysis
This compound has a molecular weight of 239.31 . It is a solid substance with the SMILES stringCC(C)(C)OC(=O)N1CCC2(CC1)CC(=O)C2 .
Future Directions
The future directions of research involving Tert-butyl 6-azaspiro[3.5]nonane-7-carboxylate could involve its use as a building block in the synthesis of more complex molecules. Its use in the preparation of kinase inhibitors suggests potential applications in the development of new pharmaceuticals .
properties
IUPAC Name |
tert-butyl 6-azaspiro[3.5]nonane-7-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO2/c1-12(2,3)16-11(15)10-5-8-13(9-14-10)6-4-7-13/h10,14H,4-9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLBVURQUFHJJHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CCC2(CCC2)CN1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 6-azaspiro[3.5]nonane-7-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-[2-Amino-1-(2-fluorophenyl)-2-oxoethyl]-4-(dimethylamino)but-2-enamide](/img/structure/B2919970.png)
![N-(3-ethyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide](/img/structure/B2919971.png)
![Ethyl 2-[4-(Boc-amino)phenyl]thiazole-4-carboxylate](/img/structure/B2919973.png)
![Methyl 2-[(2-amino-4-fluorophenyl)formamido]propanoate](/img/structure/B2919974.png)
![(2S)-2-[[1-[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]piperidine-4-carbonyl]amino]-3-phenylpropanoic acid](/img/structure/B2919975.png)
![N-(5-Hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-yl)prop-2-enamide](/img/structure/B2919976.png)
![N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-(methylthio)nicotinamide](/img/structure/B2919979.png)
![N-(4-ethylphenyl)-2-[3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide](/img/structure/B2919983.png)
